(E)-2-(3-bromostyryl)-1H-benzo[d]imidazole

• IUPAC Name: 2-[(E)-2-(3-bromophenyl)ethenyl]-1H-benzimidazole
• InChI: InChI=1S/C15H11BrN2/c16-12-5-3-4-11(10-12)8-9-15-17-13-6-1-2-7-14(13)18-15/h1-10H,(H,17,18)/b9-8+
• InChI Key: BYNIYNDCXREWPW-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C=CC3=CC(=CC=C3)Br
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)/C=C/C3=CC(=CC=C3)Br
• Molecular Formula: C15H11BrN2
• Molecular Weight: 299.16 g/mol
• CAS No.: 783341-22-0

Description

(E)-2-(3-bromostyryl)-1H-benzo[d]imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• Antimicrobial Studies: Novel compounds including (E)-2-(3-bromostyryl)-1H-benzo[d]imidazole derivatives have been synthesized and tested for antimicrobial activity. These compounds, characterized spectroscopically, displayed significant antimicrobial properties (Khairwar, Mishra, & Singh, 2021).
• Antifungal Activity: The synthesis of various benzimidazole derivatives, including this compound, and their evaluation against Candida, Aspergillus, and dermatophytes demonstrated notable antifungal activities. These findings emphasize the potential of these compounds in antifungal drug development (Khabnadideh, Rezaei, Pakshir, Zomorodian, & Ghafari, 2012).

DNA Binding and Cancer Research

• DNA Binding and Antibacterial Activity: Research on the ability of benzimidazole derivatives to bind to DNA revealed weak interactions, with the ligand suggesting an intercalative mode of binding. These compounds, including this compound, also displayed selective antibacterial activity against certain bacterial strains (Mahmood, Hashmi, Ismail, Mirza, Twamley, Akhter, Rozas, & Baker, 2019).
• Anticancer Agents: Benzimidazoles bearing oxadiazole nucleus, closely related to this compound, have been synthesized and evaluated as anticancer agents. These compounds showed significant in vitro anticancer activity, with specific derivatives demonstrating notable growth inhibition activity (Rashid, Husain, & Mishra, 2012).

Other Applications

• Synthesis for Tuberculosis Treatment: A series of 1H-benzo[d]imidazole derivatives were synthesized and evaluated for their activity against tuberculosis. Certain derivatives showed excellent activity against Mycobacterium tuberculosis, indicating their potential as novel anti-tubercular agents (Gobis, Foks, Serocki, AUGUSTYNOWICZ-KOPEĆ, & Napiórkowska, 2015).
• Corrosion Inhibition: Benzimidazole derivatives have also been investigated for their corrosion inhibition properties on mild steel in acidic environments. These studies suggest the potential of these compounds in industrial applications (Ammal, Prajila, & Joseph, 2018).

Future Directions

The future development of imidazole-containing sensors with high sensitivity and selectivity has been suggested. The introduction of a nitrooxy group improved the energetic properties of new ionic liquids.